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Introduction

Dibromomethane (CH₂Br₂), also known as methylene bromide, is a versatile C1 building block

in organic synthesis.[1][2] Its utility extends to the agrochemical industry, where it serves as a

key precursor for the synthesis of certain pesticides.[3][4] One of the prominent agrochemicals

synthesized from dibromomethane is Methylene Dithiocyanate (MBT), a broad-spectrum

biocide and fungicide.[5][6] This document provides detailed application notes and protocols for

the synthesis of Methylene Dithiocyanate from dibromomethane, aimed at researchers,

scientists, and professionals in the field of drug and pesticide development.

Methylene Dithiocyanate is utilized for the control of various pathogens and algae in industrial

water systems and as a fungicide to control surface molds and sapstain fungi on wood.[7][8] It

is also employed in the treatment of rice and wheat seeds to control bacterial, fungal, and

nematode diseases.[4]

Application Note 1: Synthesis of Methylene
Dithiocyanate (MBT)
This section details the synthesis of Methylene Dithiocyanate, a potent fungicide and biocide,

using dibromomethane as a primary reactant.

Reaction Principle:
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The synthesis involves a nucleophilic substitution reaction where the bromide ions in

dibromomethane are displaced by the thiocyanate nucleophile (SCN⁻) from sodium

thiocyanate. The reaction is typically carried out in a solvent mixture of water and an alcohol,

such as methanol or ethanol.

Overall Reaction Scheme:

Quantitative Data Summary
The following table summarizes the key quantitative data for the synthesis of Methylene

Dithiocyanate from dibromomethane.
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Parameter Value Reference

Reactants

Dibromomethane (CH₂Br₂) 155 g (0.89 mol) [3]

Sodium Thiocyanate (NaSCN) 150 g (1.852 mol) [3]

Solvents

Water 105 g [3]

Methanol 56 g [3]

Reaction Conditions

Initial Reaction Temperature 74-75°C (reflux) [3]

Initial Reaction Time 5 hours [3]

Secondary Reaction

Temperature
84-86°C [3]

Secondary Reaction Time 2 hours [3]

Product Information

Product Name
Methylene Dithiocyanate

(MBT)
[3]

Yield
79.3% (based on

Dibromomethane)
[3]

Purity >99.0% (by HPLC) [3]

Appearance
Pale Yellow Free Flowing

Powder/Crystals
[4]

Melting Point 101°C min [4]

Experimental Protocol: Synthesis of Methylene
Dithiocyanate (MBT)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.chemicalbook.com/synthesis/dibromomethane.htm
https://www.chemicalbook.com/synthesis/dibromomethane.htm
https://www.chemicalbook.com/synthesis/dibromomethane.htm
https://www.chemicalbook.com/synthesis/dibromomethane.htm
https://www.chemicalbook.com/synthesis/dibromomethane.htm
https://www.chemicalbook.com/synthesis/dibromomethane.htm
https://www.chemicalbook.com/synthesis/dibromomethane.htm
https://www.chemicalbook.com/synthesis/dibromomethane.htm
https://www.chemicalbook.com/synthesis/dibromomethane.htm
https://www.chemicalbook.com/synthesis/dibromomethane.htm
https://www.chemicalbook.com/synthesis/dibromomethane.htm
https://haihangchem.com/products/methylene-dithiocyanate-cas-6317-18-6/
https://haihangchem.com/products/methylene-dithiocyanate-cas-6317-18-6/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol is adapted from established laboratory procedures for the synthesis of Methylene

Dithiocyanate.[3]

Materials:

Dibromomethane (CH₂Br₂)

Sodium thiocyanate (NaSCN)

Methanol

Deionized water

Sodium bicarbonate (NaHCO₃) solution (9% aq.)

Equipment:

0.5 L glass reactor equipped with a mechanical stirrer, condenser, and thermocouple

Heating mantle

Buchner funnel and filter paper

Vacuum evaporator

Procedure:

Reaction Setup:

In a 0.5 L glass reactor, add 105 g of water and 56 g of methanol.

With stirring, add 150 g (1.852 mol) of sodium thiocyanate at 22°C. Continue stirring until

the sodium thiocyanate is completely dissolved.

To the resulting solution, add 155 g (0.89 mol) of dibromomethane.

Initial Reaction:
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Heat the reaction mixture to reflux (approximately 74-75°C) and maintain this temperature

for 5 hours with continuous stirring.

Secondary Reaction and Crystallization:

After 5 hours, add 150 g of hot water to the reaction mixture.

Increase the temperature to 84-86°C and continue heating for an additional 2 hours.

Add 35 g of methanol dropwise to the reaction mixture.

Gradually cool the reactor to induce crystallization of the Methylene Dithiocyanate product.

Work-up and Purification:

Neutralize the reaction mixture to a pH of 6.3 by adding a 9% aqueous solution of sodium

bicarbonate.

Filter the resulting slurry using a Buchner funnel.

Wash the collected solid with 100 g of a 20:80 methanol/water mixture.

Wash the solid again with two portions of 100 g of water each.

Dry the wet product (approximately 107.6 g) in a vacuum evaporator at 60°C and a

vacuum of 30 mm Hg for 5 hours.

Final Product:

The resulting product is Methylene Dithiocyanate (91.8 g) with a purity of >99.0% as

determined by HPLC. The yield is 79.3% based on the initial amount of dibromomethane.

Diagrams
Experimental Workflow for Methylene Dithiocyanate
Synthesis

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b042720?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Work-up & Purification

1. Dissolve NaSCN in
Methanol/Water 2. Add Dibromomethane 3. Reflux at 74-75°C

(5 hours) 4. Add Hot Water 5. Heat at 84-86°C
(2 hours)

6. Neutralize with
NaHCO3 7. Filter Slurry 8. Wash Solid 9. Dry under Vacuum Methylene

Dithiocyanate

Click to download full resolution via product page

Caption: Workflow for the synthesis of Methylene Dithiocyanate.

Logical Relationship of Components in Agrochemical
Synthesis

Key Reactants

Synthetic Process

Final Product

Dibromomethane
(CH2Br2)

Nucleophilic
Substitution

Sodium Thiocyanate
(NaSCN)

Methylene Dithiocyanate
(Fungicide)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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